Tert-butyl 3-cyano-4-[2-(3-methylphenoxy)acetyl]piperazine-1-carboxylate

• IUPAC Name: tert-butyl 3-cyano-4-[2-(3-methylphenoxy)acetyl]piperazine-1-carboxylate
• InChI: InChI=1S/C19H25N3O4/c1-14-6-5-7-16(10-14)25-13-17(23)22-9-8-21(12-15(22)11-20)18(24)26-19(2,3)4/h5-7,10,15H,8-9,12-13H2,1-4H3
• InChI Key: OAMJIOMEWQZMHV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)OCC(=O)N2CCN(CC2C#N)C(=O)OC(C)(C)C
• Molecular Formula: C19H25N3O4
• Molecular Weight: 359.4 g/mol

Description

Tert-butyl 3-cyano-4-[2-(3-methylphenoxy)acetyl]piperazine-1-carboxylate is a chemical compound used in scientific research. It is a piperazine derivative with potential use in the treatment of cancer and other diseases.

Mechanism of Action

Tert-butyl 3-cyano-4-[2-(3-methylphenoxy)acetyl]piperazine-1-carboxylate inhibits PKB by binding to its active site. This prevents the activation of downstream signaling pathways that promote cell survival and proliferation. The inhibition of PKB by this compound leads to the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects:
Tert-butyl 3-cyano-4-[2-(3-methylphenoxy)acetyl]piperazine-1-carboxylate has been shown to have potent anti-cancer activity in vitro and in vivo. It induces apoptosis in a variety of cancer cell lines, including breast, prostate, and lung cancer. It also inhibits the growth of tumor xenografts in mice. In addition to its anti-cancer activity, this compound has been shown to have anti-inflammatory and analgesic effects.

Advantages and Limitations for Lab Experiments

The advantages of using tert-butyl 3-cyano-4-[2-(3-methylphenoxy)acetyl]piperazine-1-carboxylate in lab experiments include its potent anti-cancer activity, its specificity for PKB inhibition, and its relatively simple synthesis method. However, its limitations include its low solubility in aqueous solutions, which can make it difficult to use in some experiments.

Future Directions

There are several future directions for research on tert-butyl 3-cyano-4-[2-(3-methylphenoxy)acetyl]piperazine-1-carboxylate. One direction is to investigate its potential use in combination with other anti-cancer drugs to enhance their efficacy. Another direction is to develop more soluble derivatives of this compound for use in aqueous solutions. Finally, further research is needed to elucidate the molecular mechanisms underlying its anti-inflammatory and analgesic effects.

Synthesis Methods

The synthesis of tert-butyl 3-cyano-4-[2-(3-methylphenoxy)acetyl]piperazine-1-carboxylate involves the reaction of tert-butyl 4-(2-oxo-2-(3-methylphenoxy)ethyl)piperazine-1-carboxylate with potassium cyanide. The reaction is carried out in the presence of a catalytic amount of copper(I) iodide in dimethylformamide at room temperature. The yield of the compound is about 70%.

Scientific Research Applications

Tert-butyl 3-cyano-4-[2-(3-methylphenoxy)acetyl]piperazine-1-carboxylate has potential use in scientific research. It is a potent inhibitor of protein kinase B (PKB), which is a key signaling molecule involved in cell survival and proliferation. PKB is overexpressed in many types of cancer, and its inhibition has been shown to induce apoptosis (programmed cell death) in cancer cells.